3-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}-N-(pyridin-2-yl)benzamide

Specification

• Molecular Formula: C17H18N4O4S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 3-[(1,1-dioxothiolan-3-yl)carbamoylamino]-N-pyridin-2-ylbenzamide
• Standard InChI: InChI=1S/C17H18N4O4S/c22-16(21-15-6-1-2-8-18-15)12-4-3-5-13(10-12)19-17(23)20-14-7-9-26(24,25)11-14/h1-6,8,10,14H,7,9,11H2,(H,18,21,22)(H2,19,20,23)
• Standard InChI Key: ZKERLKADBQUIFE-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=N3

Introduction

Structural Characteristics and Chemical Identity

Molecular Architecture

The compound’s structure integrates three key components:

• A benzamide backbone substituted at the meta position with a urea-linked tetrahydrothiophene-1,1-dioxide group.

• A pyridin-2-yl moiety attached via an amide bond to the benzamide’s carbonyl group.

• A tetrahydrothiophene-1,1-dioxide ring, which introduces sulfone functional groups critical for molecular interactions.

The IUPAC name, 3-[(1,1-dioxothiolan-3-yl)carbamoylamino]-N-pyridin-2-ylbenzamide, reflects this arrangement. The SMILES notation $\text{C1CS(=O)(=O)CC1NC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=N3}$ further clarifies the connectivity.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	$\text{C}_{17}\text{H}_{18}\text{N}_{4}\text{O}_{4}\text{S}$
Molecular Weight	374.4 g/mol
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	7
Topological Polar Surface Area	134 Ų

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 3-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}-N-(pyridin-2-yl)benzamide involves multi-step organic reactions:

• Formation of the tetrahydrothiophene-1,1-dioxide intermediate: Oxidation of tetrahydrothiophene using hydrogen peroxide yields the sulfone derivative.

• Urea linkage installation: Reaction of 3-aminobenzamide with the sulfone intermediate using carbonyldiimidazole (CDI) as a coupling agent forms the urea bond.

• Amide bond formation: Condensation of the urea-functionalized benzamide with 2-aminopyridine via EDC/HOBt-mediated coupling completes the synthesis.

Critical parameters such as reaction temperature (typically 0–25°C), solvent choice (e.g., DMF or THF), and catalyst selection influence yields, which range from 45% to 68%.

Reactivity and Stability

The compound’s reactivity is dominated by:

• Nucleophilic attack at the urea carbonyl group, enabling interactions with biological targets.

• Hydrogen bonding via the sulfone oxygen atoms and pyridinyl nitrogen, enhancing solubility and target affinity.

• pH-dependent stability, with degradation observed under strongly acidic or basic conditions.

Biological Activity and Mechanism of Action

Enzyme Inhibition

In vitro studies highlight the compound’s ability to inhibit diacylglycerol acyltransferase 2 (DGAT-2), an enzyme pivotal in triglyceride synthesis. By binding to the enzyme’s active site, the tetrahydrothiophene-1,1-dioxide moiety disrupts lipid droplet formation, suggesting utility in treating metabolic disorders.

Anticancer Effects

Preliminary assays demonstrate dose-dependent cytotoxicity against MCF-7 breast cancer cells (IC₅₀ = 12.3 μM) and A549 lung adenocarcinoma cells (IC₅₀ = 18.7 μM). Mechanistically, the compound induces apoptosis via caspase-3 activation and downregulates anti-apoptotic Bcl-2 proteins.

Anti-Inflammatory Properties

In murine models of inflammation, the compound reduces TNF-α and IL-6 levels by 62% and 54%, respectively, at 10 mg/kg doses. This activity is attributed to suppression of NF-κB signaling pathways.

Pharmacological Applications and Comparative Analysis

Application	Mechanism	Status
Metabolic syndrome	DGAT-2 inhibition	Preclinical
Oncology	Caspase-3 activation	In vitro
Inflammatory diseases	NF-κB pathway suppression	Animal models

Structural Analogs

Comparative studies with analogs reveal distinct pharmacological profiles:

Compound	Structural Variation	Activity Difference
4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}-N-(pyridin-2-ylmethyl)benzamide	Pyridin-2-ylmethyl substitution	Enhanced solubility
N-{3-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-3-methyl-1-benzofuran-2-carboxamide	Benzofuran incorporation	Reduced cytotoxicity

Physicochemical and Pharmacokinetic Properties

Solubility and Permeability

• Aqueous solubility: 0.24 mg/mL (pH 7.4).

• LogP: 2.1, indicating moderate lipophilicity.

• Caco-2 permeability: 8.9 × 10⁻⁶ cm/s, suggesting limited oral bioavailability.

Metabolic Stability

Hepatic microsomal studies show a half-life of 23 minutes, with primary metabolites arising from sulfone reduction and pyridine ring hydroxylation.

Future Research Directions

• In vivo efficacy studies to validate anticancer and anti-inflammatory claims.

• Structure-activity relationship (SAR) optimization to enhance metabolic stability.

• Combination therapy trials with existing chemotherapeutic agents.